Cas no 6294-75-3 ( )

• Product Name: &nbsp
• CAS No: 6294-75-3
• MF: C₁₆H₂₅BrClNO
• MW: 362.732803106308
• CID: 958376
• PubChem ID: 24181501
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[bis(2-methylpropyl)amino]-1-(4-bromophenyl)ethanone,hydrochloride
• 6294-75-3
• NSC9633
• 2-[Bis(2-methylpropyl)amino]-1-(4-bromophenyl)ethan-1-one--hydrogen chloride (1/1)
• DTXSID60636268
• NSC-9633
•  

• Inchi： 1S/C16H24BrNO.ClH/c1-12(2)9-18(10-13(3)4)11-16(19)14-5-7-15(17)8-6-14;/h5-8,12-13H,9-11H2,1-4H3;1H
• InChI Key： HLNZWRIOEOKSIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CN(CC(C)C)CC(C)C)=O.Cl

Computed Properties

• Exact Mass: 325.10422
• Monoisotopic Mass: 361.08080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31